Cas no 2680771-22-4 (3-(N-cyclopentyl-2,2,2-trifluoroacetamido)pyridazine-4-carboxylic acid)

• Product Name: 3-(N-cyclopentyl-2,2,2-trifluoroacetamido)pyridazine-4-carboxylic acid
• CAS No: 2680771-22-4
• MF: C₁₂H₁₂F₃N₃O₃
• MW: 303.237193107605
• CID: 6070287
• PubChem ID: 165922056
• Update Time: 2025-05-23

3-(N-cyclopentyl-2,2,2-trifluoroacetamido)pyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28290850
• 3-(N-cyclopentyl-2,2,2-trifluoroacetamido)pyridazine-4-carboxylic acid
• 2680771-22-4

• Inchi： 1S/C12H12F3N3O3/c13-12(14,15)11(21)18(7-3-1-2-4-7)9-8(10(19)20)5-6-16-17-9/h5-7H,1-4H2,(H,19,20)
• InChI Key： ORLISEHDBXRYQD-UHFFFAOYSA-N
• SMILES： FC(C(N(C1=C(C(=O)O)C=CN=N1)C1CCCC1)=O)(F)F

Computed Properties

• Exact Mass: 303.08307574g/mol
• Monoisotopic Mass: 303.08307574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 83.4Ų

Additional information on 3-(N-cyclopentyl-2,2,2-trifluoroacetamido)pyridazine-4-carboxylic acid

Recent Advances in the Study of 3-(N-cyclopentyl-2,2,2-trifluoroacetamido)pyridazine-4-carboxylic acid (CAS: 2680771-22-4)

The compound 3-(N-cyclopentyl-2,2,2-trifluoroacetamido)pyridazine-4-carboxylic acid (CAS: 2680771-22-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. The presence of the trifluoroacetamido group and the pyridazine core structure has been shown to confer unique electronic and steric properties, making it a valuable scaffold for drug discovery. Researchers have employed advanced synthetic methodologies, including multi-step organic reactions and catalytic processes, to optimize the yield and purity of this compound.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-(N-cyclopentyl-2,2,2-trifluoroacetamido)pyridazine-4-carboxylic acid exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. Additionally, molecular docking studies have revealed favorable interactions between this compound and specific protein targets, further supporting its therapeutic potential.

Despite these promising results, challenges remain in the optimization of its pharmacokinetic properties, such as solubility and metabolic stability. Recent efforts have focused on structural modifications to enhance its drug-like characteristics while retaining its biological activity. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-(N-cyclopentyl-2,2,2-trifluoroacetamido)pyridazine-4-carboxylic acid represents a promising candidate for further investigation in drug discovery. Its unique chemical structure and preliminary biological data warrant continued exploration to fully elucidate its therapeutic potential. Future studies should aim to address the current limitations and explore its efficacy in relevant disease models.